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Compound of Interest |

Compound Name: Trinonanoin
CAS No.: 126-53-4
Cat. No.: B053129

Get Quote

This guide provides a comprehensive technical overview of Trinonanoin, a triglyceride of

significant interest in various scientific and industrial domains. Designed for researchers,
scientists, and drug development professionals, this document delves into the core chemical
and physical properties of Trinonanoin, its molecular structure, and relevant analytical
methodologies, ensuring a thorough understanding grounded in authoritative data.

Introduction and Chemical Identity

Trinonanoin, also known under the synonyms Tripelargonin and Glyceryl Trinonanoate, is a
saturated triglyceride.[1][2][3] It is a simple lipid, meaning it is composed of a single type of fatty
acid. Specifically, it consists of a glycerol backbone esterified with three molecules of nonanoic
acid, a nine-carbon saturated fatty acid (C9:0).[1] This structure imparts specific
physicochemical properties that make it a valuable compound for various applications,
including as a chemical standard, in cosmetic formulations as an emollient, and in materials
science.[1][4]

Key identifiers for Trinonanoin are consolidated in the table below:
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Identifier Value Source(s)

CAS Number 126-53-4 [L1[2][41[5]

Molecular Formula C30H5606 [21[3]1[41[5]
2,3-di(nonanoyloxy)propyl

IUPAC Name ( yloxy)propy [1]12]
nonanoate

Tripelargonin, Glyceryl
Synonyms Tripelargonate, Propane-1,2,3-  [1][2][3][5]

triyl trinonanoate

EC Number 204-791-5 [2][5]

PubChem CID 31350 [2]

Molecular Structure and Chemical Formula

The chemical structure of Trinonanoin is fundamental to its properties and function. It is
synthesized through the esterification of the three hydroxyl groups of a single glycerol molecule
with three molecules of nonanoic acid.

o Glycerol Backbone: A propane-1,2,3-triol molecule forms the central structural unit.

» Nonanoic Acid Chains: Three saturated nine-carbon acyl chains are attached to the glycerol
backbone.

o Ester Linkages: The connection between the glycerol and the fatty acid chains is formed by
ester bonds (-COO-).

The resulting molecule is a triacylglycerol, systematically named propane-1,2,3-triyl
trinonanoate.[1]

The chemical formula, C30H5606, is derived from its constituent parts:
e Glycerol (C3H803)

e Three Nonanoic Acid molecules (3 x COH1802)
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o During esterification, three molecules of water (H20) are eliminated.

The summation is: (C3H803) + 3(CI9H1802) - 3(H20) = (C3 + C27) + (H8 + H54 - H6) + (O3 +
06 - 03) = C30H56086.

Below is a 2D representation of the Trinonanoin structure.
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Sample Preparation

1. Sample Weighing &
Internal Standard Spiking

2. Lipid Extraction
(Folch Method)

3. Solvent Evaporation

Dried Lipid Extract

Derivatization

4. Transesterification to FAMEs
(KOH/MeOH & BF3/MeOH)

5. FAMEs Extraction
(Hexane)

FAMEs in Hexane

Analysis & Quantification

6. GC-MS Injection

7. Peak ldentification
(Retention Time & Mass Spec)

8. Quantification
(vs. Internal Standard)

9. Final Calculation of
Trinonanoin Concentration
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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